Cas no 2060046-34-4 (N-(2,3-difluorophenyl)-1H-pyrazol-4-amine)
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-4-amine, N-(2,3-difluorophenyl)-
- N-(2,3-difluorophenyl)-1H-pyrazol-4-amine
-
- MDL: MFCD30488738
- Inchi: 1S/C9H7F2N3/c10-7-2-1-3-8(9(7)11)14-6-4-12-13-5-6/h1-5,14H,(H,12,13)
- InChI Key: KBKGJEQHJZCFNC-UHFFFAOYSA-N
- SMILES: N1C=C(NC2=CC=CC(F)=C2F)C=N1
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01051259-1g |
N-(2,3-Difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95% | 1g |
¥8820.0 | 2023-03-11 | |
| Enamine | EN300-328680-0.05g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95.0% | 0.05g |
$1500.0 | 2025-03-18 | |
| Enamine | EN300-328680-0.1g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95.0% | 0.1g |
$1572.0 | 2025-03-18 | |
| Enamine | EN300-328680-0.25g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95.0% | 0.25g |
$1642.0 | 2025-03-18 | |
| Enamine | EN300-328680-0.5g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95.0% | 0.5g |
$1714.0 | 2025-03-18 | |
| Enamine | EN300-328680-1.0g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95.0% | 1.0g |
$1785.0 | 2025-03-18 | |
| Enamine | EN300-328680-2.5g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95.0% | 2.5g |
$3501.0 | 2025-03-18 | |
| Enamine | EN300-328680-5.0g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95.0% | 5.0g |
$5179.0 | 2025-03-18 | |
| Enamine | EN300-328680-10.0g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 95.0% | 10.0g |
$7681.0 | 2025-03-18 | |
| Enamine | EN300-328680-1g |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine |
2060046-34-4 | 1g |
$1785.0 | 2023-09-04 |
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on N-(2,3-difluorophenyl)-1H-pyrazol-4-amine
Professional Introduction to N-(2,3-difluorophenyl)-1H-pyrazol-4-amine (CAS No. 2060046-34-4)
N-(2,3-difluorophenyl)-1H-pyrazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2060046-34-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of fluorine atoms in its aromatic ring and the pyrazole core structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.
The molecular structure of N-(2,3-difluorophenyl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted at the 4-position with an amine group and at the 2 and 3 positions with fluorine atoms. This arrangement not only enhances the compound's stability but also influences its interaction with biological targets. The fluorine atoms, in particular, are known to modulate the electronic properties of the aromatic system, thereby affecting binding affinity and metabolic stability.
In recent years, there has been a growing interest in fluorinated heterocycles as pharmacophores due to their ability to improve drug-like properties such as lipophilicity, solubility, and binding affinity. N-(2,3-difluorophenyl)-1H-pyrazol-4-amine exemplifies this trend, as it combines the favorable characteristics of pyrazole derivatives with the enhancing effects of fluorine substitution. This compound has been explored in various preclinical studies for its potential role in treating a range of diseases.
One of the most compelling aspects of N-(2,3-difluorophenyl)-1H-pyrazol-4-amine is its versatility in medicinal chemistry. The pyrazole core is a well-established scaffold in drug discovery, known for its ability to engage with numerous biological targets. By incorporating fluorine atoms into this framework, researchers can fine-tune the compound's properties to achieve desired pharmacological effects. For instance, studies have shown that fluorinated pyrazoles exhibit enhanced binding to enzymes and receptors, which can lead to more potent and selective therapeutic agents.
The amine group at the 4-position of the pyrazole ring in N-(2,3-difluorophenyl)-1H-pyrazol-4-amine provides another avenue for functionalization. This amine can be further modified through various chemical reactions to introduce additional pharmacophoric elements or to link the compound to other molecular fragments. Such modifications are crucial for optimizing drug candidates for specific therapeutic applications. The flexibility offered by this amine group makes N-(2,3-difluorophenyl)-1H-pyrazol-4-amine a versatile building block in synthetic chemistry.
In terms of biological activity, N-(2,3-difluorophenyl)-1H-pyrazol-4-amine has shown promise in several pharmacological contexts. Early studies have indicated that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. The fluorine atoms are believed to play a key role in enhancing these inhibitory activities by improving interactions with the target enzymes. Additionally, the pyrazole core contributes to favorable pharmacokinetic properties, such as improved solubility and bioavailability.
The synthesis of N-(2,3-difluorophenyl)-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring necessitates specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Researchers have employed various techniques, including metal-catalyzed cross-coupling reactions and halogenation processes, to construct this complex molecule efficiently.
Ongoing research continues to uncover new applications for N-(2,3-difluorophenyl)-1H-pyrazol-4-amine in drug development. Recent studies have explored its potential as an intermediate in the synthesis of more complex pharmaceuticals targeting neurological disorders. The unique combination of structural features makes this compound a valuable candidate for further investigation into novel therapeutic strategies.
The future prospects for N-(2,3-difluorophenyl)-1H-pyrazol-4-amine are promising, with several academic and industrial research groups actively investigating its applications. As our understanding of molecular interactions improves, compounds like this are expected to play an increasingly important role in developing next-generation pharmaceuticals. The ability to modify and optimize such molecules will continue to drive innovation in medicinal chemistry.
2060046-34-4 (N-(2,3-difluorophenyl)-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)